Building ultramicropores within organic polymers based on a thermosetting cyanate ester resin†
Chemical Communications Pub Date: 2009-07-14 DOI: 10.1039/B909424E
Abstract
Ultramicropores with high surface areas (>530 m2 g−1) and narrow micropore size distribution (4–6 Å) were engineered within a new
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